Cas no 1210930-00-9 (3-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-1-(thiophen-2-yl)urea)

• Product Name: 3-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-1-(thiophen-2-yl)urea
• CAS No: 1210930-00-9
• MF: C₁₆H₁₄FN₃OS₂
• MW: 347.430263996124
• CID: 5823941
• PubChem ID: 45569143
• Update Time: 2025-05-24

3-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-3-thiophen-2-ylurea
• 3-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-1-(thiophen-2-yl)urea
• VU0522716-1
• 1-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)-3-(thiophen-2-yl)urea
• AKOS024521120
• 1210930-00-9
• F5832-9052

• Inchi： 1S/C16H14FN3OS2/c17-12-4-1-3-11(9-12)15-19-13(10-23-15)6-7-18-16(21)20-14-5-2-8-22-14/h1-5,8-10H,6-7H2,(H2,18,20,21)
• InChI Key： OOGIVTHVUBXDPI-UHFFFAOYSA-N
• SMILES： N(CCC1=CSC(C2=CC=CC(F)=C2)=N1)C(NC1SC=CC=1)=O

Computed Properties

• Exact Mass: 347.05623259g/mol
• Monoisotopic Mass: 347.05623259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-1-(thiophen-2-yl)urea

3-{2-[2-(3-Fluorophenyl)-1,3-thiazol-4-yl]ethyl}-1-(thiophen-2-yl)urea: A Comprehensive Overview

3-{2-[2-(3-Fluorophenyl)-1,3-thiazol-4-yl]ethyl}-1-(thiophen-2-yl)urea, commonly referred to by its CAS number 1210930-00-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a thiazole ring and a thiophene group, both of which contribute to its intriguing chemical properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the reaction conditions to enhance yield and purity, making it more accessible for large-scale production. The incorporation of a fluorine atom in the aromatic ring further enhances the compound's stability and bioavailability, as demonstrated in recent pharmacokinetic studies.

In terms of pharmacological activity, this compound has shown promising results in vitro and in vivo models. It exhibits selective inhibition against certain enzymes, making it a potential candidate for treating conditions such as inflammation and neurodegenerative diseases. Recent findings from clinical trials suggest that it may also possess anti-tumor properties, although further research is needed to confirm these observations.

The structural uniqueness of 3-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-1-(thiophen-2-yl)urea allows for extensive modifications, enabling researchers to explore its versatility in drug design. For instance, substituting the fluorine atom with other halogens or introducing additional functional groups could lead to compounds with enhanced efficacy and reduced side effects. These modifications are currently being investigated in academic and industrial settings.

From an environmental perspective, the compound's synthesis and application are being evaluated for their ecological impact. Green chemistry principles are being integrated into its production process to minimize waste and reduce energy consumption. This approach aligns with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, 3-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}-1-(thiophen-2-yl)urea represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with recent research findings, positions it as a promising candidate for future therapeutic interventions. As ongoing studies continue to unravel its full potential, this compound is expected to play a pivotal role in shaping the next generation of medications.